5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide

• Molecular Formula: C14H13BrN2OS
• Molecular Weight: 337.24 g/mol
• IUPAC Name: 5-bromo-N-(2-phenylsulfanylethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H13BrN2OS/c15-12-8-11(9-16-10-12)14(18)17-6-7-19-13-4-2-1-3-5-13/h1-5,8-10H,6-7H2,(H,17,18)
• InChI Key: GCEQPUDOLRLYRU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SCCNC(=O)C2=CC(=CN=C2)Br

Description

5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a derivative of nicotinamide that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes involved in inflammation and tumor growth. It has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties, which make it a promising compound for further research. However, one limitation is the lack of understanding of its mechanism of action, which makes it challenging to design experiments that can fully explore its potential therapeutic applications.

Future Directions

There are several future directions for research on 5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide. One direction is to further explore its mechanism of action, which will provide insights into its potential therapeutic applications. Another direction is to investigate its safety and toxicity profile, which will be important for its potential use in humans. In addition, future research can focus on developing more efficient and cost-effective methods for synthesizing this compound. Finally, research can focus on developing novel derivatives of this compound that have improved therapeutic properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. Future research can focus on further exploring its mechanism of action, investigating its safety and toxicity profile, developing more efficient and cost-effective synthesis methods, and developing novel derivatives with improved therapeutic properties.

Synthesis Methods

The synthesis of 5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide has been reported using different methods. One of the methods involves the reaction of 5-bromo-2-chloronicotinamide with 2-phenylsulfanyl-ethanamine in the presence of a base. Another method involves the reaction of 5-bromo-2-chloronicotinamide with 2-phenylsulfanyl-ethanol in the presence of a base. Both methods result in the formation of this compound.

Scientific Research Applications

5-Bromo-N-(2-phenylsulfanyl-ethyl)-nicotinamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. In addition, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.